Phenamacril

• CAS No.: 39491-78-6
• Product Name: Phenamacril
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: ethyl (Z)-3-amino-2-cyano-3-phenylprop-2-enoate
• Standard InChI: InChI=1S/C12H12N2O2/c1-2-16-12(15)10(8-13)11(14)9-6-4-3-5-7-9/h3-7H,2,14H2,1H3/b11-10-
• Standard InChIKey: YKRQBWKLHCEKQH-KHPPLWFESA-N
• Isomeric SMILES: CCOC(=O)/C(=C(/C1=CC=CC=C1)\N)/C#N
• SMILES: CCOC(=O)C(=C(C1=CC=CC=C1)N)C#N
• Canonical SMILES: CCOC(=O)C(=C(C1=CC=CC=C1)N)C#N
• Appearance: Solid powder
• Description: JS399-19 is a specific inhibitor of Fusarium myosin I. It also acts as a fungicide.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ethyl (2Z)-3-amino-2-cyano-3-phenylacrylate; phenamacril
• Reference: 1: Wollenberg RD, Donau SS, Nielsen TT, Sørensen JL, Giese H, Wimmer R, Søndergaard TE. Real-time imaging of the growth-inhibitory effect of JS399-19 on Fusarium. Pestic Biochem Physiol. 2016 Nov;134:24-30. doi: 10.1016/j.pestbp.2016.05.002. Epub 2016 May 14. PubMed PMID: 27914536.; 2: Wu P, Wu WZ, Han ZH, Yang H. Desorption and mobilization of three strobilurin fungicides in three types of soil. Environ Monit Assess. 2016 Jun;188(6):363. doi: 10.1007/s10661-016-5372-6. Epub 2016 May 24. PubMed PMID: 27220502.; 3: Ren W, Zhao H, Shao W, Ma W, Wang J, Zhou M, Chen C. Identification of a novel phenamacril-resistance-related gene by the cDNA-RAPD method in Fusarium asiaticum. Pest Manag Sci. 2016 Aug;72(8):1558-65. doi: 10.1002/ps.4186. Epub 2015 Dec 29. PubMed PMID: 26566698.; 4: Zheng Z, Hou Y, Cai Y, Zhang Y, Li Y, Zhou M. Whole-genome sequencing reveals that mutations in myosin-5 confer resistance to the fungicide phenamacril in Fusarium graminearum. Sci Rep. 2015 Feb 4;5:8248. doi: 10.1038/srep08248. PubMed PMID: 25648042; PubMed Central PMCID: PMC5389027.; 5: Zhang C, Chen Y, Yin Y, Ji HH, Shim WB, Hou Y, Zhou M, Li XD, Ma Z. A small molecule species specifically inhibits Fusarium myosin I. Environ Microbiol. 2015 Aug;17(8):2735-46. doi: 10.1111/1462-2920.12711. Epub 2015 Jan 27. PubMed PMID: 25404531.; 6: Hou Y, Zheng Z, Xu S, Chen C, Zhou M. Proteomic analysis of Fusarium graminearum treated by the fungicide JS399-19. Pestic Biochem Physiol. 2013 Sep;107(1):86-92. doi: 10.1016/j.pestbp.2013.05.009. Epub 2013 May 20. PubMed PMID: 25149240.; 7: Zheng Z, Gao T, Zhang Y, Hou Y, Wang J, Zhou M. FgFim, a key protein regulating resistance to the fungicide JS399-19, asexual and sexual development, stress responses and virulence in Fusarium graminearum. Mol Plant Pathol. 2014 Jun;15(5):488-99. doi: 10.1111/mpp.12108. Epub 2014 Jan 15. PubMed PMID: 24299032.; 8: Chen Y, Zhou MG. Characterization of Fusarium graminearum isolates resistant to both carbendazim and a new fungicide JS399-19. Phytopathology. 2009 Apr;99(4):441-6. doi: 10.1094/PHYTO-99-4-0441. PubMed PMID: 19271986.; 9: Zhang YJ, Fan PS, Zhang X, Chen CJ, Zhou MG. Quantification of Fusarium graminearum in harvested grain by real-time polymerase chain reaction to assess efficacies of fungicides on fusarium head blight, deoxynivalenol contamination, and yield of winter wheat. Phytopathology. 2009 Jan;99(1):95-100. doi: 10.1094/PHYTO-99-1-0095. PubMed PMID: 19055440.; 10: Chen Y, Chen C, Wang J, Jin L, Zhou M. Genetic study on JS399-19 resistance in hyphal fusion of Fusarium graminearum by using nitrate nonutilizing mutants as genetic markers. J Genet Genomics. 2007 May;34(5):469-76. PubMed PMID: 17560533.
• PubChem Compound: 10632495
• Last Modified: Nov 11 2021